Ethyl 2-ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinoate

• CAS RN: 247582-68-9
• Molecular Formula: C16H25N3O5S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: ethyl 2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylpyridine-3-carboxylate
• InChI: InChI=1S/C16H25N3O5S/c1-4-18-7-9-19(10-8-18)25(21,22)13-11-14(16(20)24-6-3)15(17-12-13)23-5-2/h11-12H,4-10H2,1-3H3
• InChI Key: YOXICXXCICYQKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=CC(=C(N=C2)OCC)C(=O)OCC

Description

Ethyl 2-ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinoate is a useful research compound. Its molecular formula is C16H25N3O5S and its molecular weight is 371.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of ethyl 2-chloro-5-(4-ethyl-1-piperazinylsulfonyl)nicotinoate (36.1 g, 0.1 mol) in ethanol (180 mL) was cooled to 10° C. with stirring. Sodium ethoxide (10.2 g, 0.15 mol) was added portionwise keeping the temperature below 20° C. The reaction mixture was then stirred at ambient temperature for 18 hours. The precipitate was filtered off and water (180 mL) added to the filtrate. The filtrate was then heated to 40° C. for 1 hour. Ethanol (180 mL) was then distilled off at ambient pressure and the remaining aqueous solution allowed to cool to ambient temperature. The precipitated product was then filtered off, washed with water and dried under vacuo at 50° C. to afford the title compound (12.6 g, 34%) as a light brown solid. M.p. 66-68° C. δ (CDCl3): 1.04 (3H, t), 1.39 (3H, t), 1.45 (3H, t), 2.41 (2H, q), 2.52 (4H, m), 3.08 (4H, m), 4.38 (2H, q), 2.57 (2H, q), 8.38 (1H, d), 8.61 (1H, d). m/z (Found: 372 [M+H]+, 100%. C16H26N305S requires 372.46).